Cas no 887591-65-3 (1-Boc-3-Ethylpiperidine-3-carboxylic Acid)

• Product Name: 1-Boc-3-Ethylpiperidine-3-carboxylic Acid
• CAS No: 887591-65-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD12406586
• CID: 1004727
• PubChem ID: 50853139
• Update Time: 2025-11-02

1-Boc-3-Ethylpiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3-ethylpiperidine-3-carboxylic acid
• 1-Boc-3-ethylpiperidine-3-carboxylic Acid
• 1-(tert-Butoxycarbonyl)-3-ethyl-3-piperidinecarboxylic acid
• 1-(1,1-dimethylethyl)-3-ethyl-1,3-piperidinedicarboxylate
• SBB101885
• KM2750
• TRA0047953
• SY018685
• 1-Boc-3-ethylpiperidine-3-carboxylicAcid
• 1-Boc-3-ethyl-3-piperidinecarboxylic acid
• AX8208034
• 1-[(tert-butoxy)carbonyl]-3-ethylpiperidine-3-car
• 1-[(tert-butoxy)carbonyl]-3-ethylpiperidine-3-carboxylic acid
• AKOS005069697
• SCHEMBL772537
• 3-ethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• 12W-0604
• DTXSID30678877
• FT-0681857
• J-503641
• MFCD12406586
• 887591-65-3
• EN300-68603
• SB43870
• CS-0257945
• DB-311878
• 1-Boc-3-Ethylpiperidine-3-carboxylic Acid

• MDL： MFCD12406586
• Inchi： 1S/C13H23NO4/c1-5-13(10(15)16)7-6-8-14(9-13)11(17)18-12(2,3)4/h5-9H2,1-4H3,(H,15,16)
• InChI Key： NKZAZUYDWWUQBL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(=O)O)(CC)C1)=O

Computed Properties

• Exact Mass: 257.16300
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.8

Experimental Properties

• PSA: 66.84000
• LogP: 2.43620

1-Boc-3-Ethylpiperidine-3-carboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Boc-3-Ethylpiperidine-3-carboxylic Acid

1-Boc-3-Ethylpiperidine-3-carboxylic Acid: A Versatile Building Block in Medicinal Chemistry

1-Boc-3-Ethylpiperidine-3-carboxylic Acid, with the CAS No. 887591-65-3, represents a critical intermediate in the synthesis of complex pharmaceutical compounds. This compound, characterized by its 3-ethylpiperidine scaffold and Boc (tert-butyloxycarbonyl) protecting group, has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery. The carboxylic acid functionality at the 3-position further enhances its reactivity, making it a valuable tool for chemists working on the development of novel therapeutics.

Recent advancements in medicinal chemistry have highlighted the importance of protected piperidine derivatives in the design of bioactive molecules. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds like 1-Boc-3-Ethylpiperidine-3-carboxylic Acid can serve as key intermediates in the synthesis of selective serotonin receptor modulators, which are critical for treating neurological disorders such as depression and anxiety. The 3-ethyl substitution on the piperidine ring is particularly noteworthy, as it introduces steric and electronic effects that influence the binding affinity of the final drug candidate.

From a synthetic chemistry perspective, the Boc protecting group plays a pivotal role in controlling the reactivity of the carboxylic acid moiety. This protection allows for selective functionalization of other sites in the molecule, which is essential for constructing complex drug molecules with high specificity. A 2022 review in Organic & Biomolecular Chemistry emphasized that protected piperidines like 1-Boc-3-Ethylpiperidine-3-carboxylic Acid are often used as building blocks in the synthesis of peptide-based therapeutics, where the carboxylic acid functionality can be later deprotected to yield the active compound.

One of the most intriguing aspects of 1-Boc-3-Ethylpiperidine-3-carboxylic Acid is its potential in drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews explored how protected piperidine derivatives can be modified to enhance the solubility and bioavailability of poorly water-soluble drugs. The 3-ethyl substitution was found to improve the hydrophilicity of the molecule, which is crucial for optimizing the pharmacokinetic profile of the final drug. This property makes 1-Boc-3-Ethylpiperidine-3-carboxylic Acid an attractive candidate for applications in oral drug formulations.

In the realm of biological activity, 1-Boc-3-Ethylpiperidine-3-carboxylic Acid has shown promising potential in targeted therapy research. A 2023 paper in ACS Chemical Biology reported that derivatives of this compound exhibited selective inhibition of kinases involved in cancer progression. The 3-ethyl group was found to modulate the binding affinity of the compound to its target protein, highlighting the importance of structural modifications in optimizing therapeutic efficacy.

From a computational chemistry standpoint, 1-Boc-3-Ethylpiperidine-3-carboxylic Acid has been extensively studied using molecular docking simulations. A 2023 study in Journal of Computational Chemistry revealed that the carboxylic acid functionality plays a critical role in forming hydrogen bonds with the target protein, while the 3-ethyl substitution enhances the hydrophobic interactions. These findings underscore the importance of structure-based drug design in the development of new therapeutics.

Another area of interest is the application of 1-Boc-3-Ethylpiperidine-3-carboxylic Acid in prodrug design. A 2022 study in European Journal of Medicinal Chemistry demonstrated that this compound can be used as a prodrug precursor for targeted drug delivery systems. The Boc protecting group can be selectively cleaved in vivo, releasing the active drug at the site of action. This property is particularly valuable for treating diseases such as chronic inflammation, where localized drug delivery is essential.

In the context of green chemistry, the synthesis of 1-Boc-3-Ethylpiperidine-3-carboxylic Acid has been optimized to minimize environmental impact. A 2023 study in Green Chemistry reported the development of a microwave-assisted synthesis method that reduces energy consumption and waste generation. This approach not only improves the efficiency of the synthesis process but also aligns with the principles of sustainable chemistry.

Looking ahead, the potential applications of 1-Boc-3-Ethylpiperidine-3-carboxylic Acid are expected to expand further as researchers continue to explore its reactivity and functional versatility. The 3-ethyl substitution and Boc protecting group provide a flexible platform for the development of new compounds with tailored properties. As the field of medicinal chemistry evolves, compounds like 1-Boc-3-Ethylpiperidine-3-carboxylic Acid will undoubtedly play a central role in the discovery of innovative therapies for a wide range of diseases.

Ultimately, 1-Boc-3-Ethylpiperidine-3-carboxylic Acid stands as a testament to the power of synthetic chemistry in advancing medical science. Its unique structural features and reactivity make it an indispensable tool for researchers working on the development of new drugs. As technology continues to advance, the potential of this compound will only grow, paving the way for breakthroughs in pharmaceutical research and clinical applications.